2-Chloro-5-(piperidine-1-sulfonyl)-benzoic acid
Overview
Description
2-Chloro-5-(piperidine-1-sulfonyl)-benzoic acid is a useful research compound. Its molecular formula is C12H14ClNO4S and its molecular weight is 303.76 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >45.6 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nucleophilic Aromatic Substitution Reactions
Piperidine's reaction with nitro-aromatic compounds, serving as a model for understanding the reactivity of similar sulfonamide structures, including 2-Chloro-5-(piperidine-1-sulfonyl)-benzoic acid, showcases the potential for nucleophilic aromatic substitution reactions. This reaction mechanism is vital for synthesizing various aromatic sulfonamides and explores the kinetics and potential catalysis of such reactions (Pietra & Vitali, 1972).
Mutagenicity of Benzidine Analogues
The mutagenicity of benzidine analogues, including those related to the chemical structure of this compound, has been extensively reviewed. These compounds' effects on genetic material are crucial for understanding their potential risks and applications in developing safer chemicals (Chung, Chen, & Claxton, 2006).
Antifungal Compounds from Piper Species
Compounds derived from Piper species, which share a structural similarity with this compound, have been documented for their antifungal activities. This review highlights the chemical diversity and potential biological applications of piperidine-based compounds in addressing fungal infections (Xu & Li, 2011).
Antioxidant Capacity Assays
The role of sulfonamide compounds in antioxidant assays, particularly those involving radical cation-based systems, provides insight into their potential antioxidative properties. This knowledge is essential for developing new therapeutic agents or antioxidants (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).
Novel Synthesis of Pharmaceutical Compounds
Research on novel synthesis pathways for pharmaceuticals, including proton pump inhibitors, sheds light on the utility of complex sulfonamide structures similar to this compound in drug development. These studies provide a foundation for exploring new therapeutic agents and understanding the synthesis of related compounds (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
Safety and Hazards
The safety and hazards of “2-Chloro-5-(piperidine-1-sulfonyl)-benzoic acid” are not available. For the related compound “2-chloro-5-(piperidine-1-sulfonyl)aniline”, some safety information is provided . It has the GHS07 pictogram and the signal word “Warning”. Hazard statements include H302, H315, H319, and H335 .
Properties
IUPAC Name |
2-chloro-5-piperidin-1-ylsulfonylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO4S/c13-11-5-4-9(8-10(11)12(15)16)19(17,18)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYCLZKQOCUAPMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50354282 | |
Record name | 2-Chloro-5-(piperidine-1-sulfonyl)-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50354282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>45.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49640745 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
109029-95-0 | |
Record name | 2-Chloro-5-(piperidine-1-sulfonyl)-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50354282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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